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Compound of Interest

Compound Name: Combi-2

Cat. No.: B1577444

For researchers, scientists, and drug development professionals utilizing Combi-2, a widely
used multi-micronutrient fertilizer, adherence to proper disposal protocols is paramount for
ensuring laboratory safety and environmental protection. This guide provides a comprehensive,
step-by-step approach to the safe disposal of Combi-2, aligning with standard laboratory safety
practices and regulatory considerations.

l. Understanding Combi-2 Composition

Combi-2 is a chelated micronutrient fertilizer designed to correct nutrient deficiencies in plants.
The exact composition can vary between manufacturers, but a common formulation, Fetrilon®
Combi 2, contains the following components.[1][2][3]

Nutrient Chemical Form Concentration (% wiw)
Iron (Fe) Chelated by EDTA 4.00%

Zinc (Zn) Chelated by EDTA 4.00%

Manganese (Mn) Chelated by EDTA 3.00%

Boron (B) Boric Acid 1.50%

Copper (Cu) Chelated by EDTA 0.60%

Molybdenum (Mo) Ammonium Molybdate 0.05%

Ammoniacal Nitrogen (NHa-N) - 3.5%
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EDTA: Ethylenediaminetetraacetic acid

Il. Personal Protective Equipment (PPE) and Safety
Precautions

Before handling Combi-2 for disposal, it is crucial to wear appropriate Personal Protective
Equipment (PPE) to minimize exposure. The Safety Data Sheet (SDS) for Fetrilon® Combi 2
specifies wearing protective gloves, clothing, eye protection, and face protection.[4] In cases of
inadequate ventilation, respiratory protection should also be worn.[4]

Key Safety Precautions:

e Avoid breathing dust.[4]

Keep away from food, drink, and animal feed.[4]

Wash hands thoroughly before breaks and after handling the product.[4]

Store in a cool, dry, and well-ventilated place in its original packaging.[3]

Avoid large temperature fluctuations and stacking more than two pallets.[3]

lll. Step-by-Step Disposal Procedures

The primary principle for the disposal of Combi-2 is to adhere to local, regional, and national
regulations.[4] Under no circumstances should chemical waste be disposed of down the drain.

[5]

Step 1: Characterize the Waste Determine if the Combi-2 waste is unused product, a diluted
solution, or contaminated labware. This will dictate the appropriate disposal pathway.

Step 2: Segregate the Waste Keep Combi-2 waste separate from other chemical waste
streams to prevent incompatible reactions.[5]

Step 3: Containerize and Label the Waste

e Solid Waste (Unused Product): Collect in a designated, leak-proof, and sealable container.[5]
[6] Label the container clearly as "Hazardous Waste" and list the contents (e.g., "Waste
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Combi-2 Micronutrient Fertilizer").[5]

» Liquid Waste (Solutions): Collect in a designated, sealed, and clearly labeled hazardous
waste container.[6] Do not pour down the drain.

o Contaminated Labware: Items such as pipette tips, gloves, and empty containers should be
collected in a designated hazardous waste container.[6] Empty containers should be triple-
rinsed with an appropriate solvent, and the rinsate collected as hazardous waste before the
container can be disposed of as regular trash.[5]

Step 4: Arrange for Professional Disposal Contact your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup
and proper disposal of the containerized waste.[5][6]

IV. Experimental Protocols: Triple Rinsing of Empty
Containers

To ensure the safe disposal of empty Combi-2 containers, a triple-rinse procedure should be
followed.[5]

Objective: To decontaminate empty containers that held Combi-2.

Materials:

Empty Combi-2 container

Appropriate solvent (e.g., water)

Designated hazardous waste container for the rinsate

Personal Protective Equipment (PPE)

Procedure:

e Don the appropriate PPE.

e Add a small amount of solvent (approximately 10% of the container's volume) to the empty
Combi-2 container.
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e Securely close the container and agitate it to ensure the solvent contacts all interior surfaces.
o Empty the rinsate into the designated hazardous waste container for liquid chemical waste.

o Repeat steps 2-4 two more times.

» Allow the container to air dry completely.

e The triple-rinsed container can now be disposed of as non-hazardous solid waste, or
preferably, reused for compatible waste collection after relabeling.[5]

V. Logical Workflow for Combi-2 Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Combi-2 waste.
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Combi-2 Disposal Workflow
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2

Solid Waste
(Unused Product)

Contaminated Labware

Liquid Waste
(Solutions)

Triple-rinse empty containers.
Collect rinsate as hazardous waste.

Containerize in a labeled,

. Collect Rinsate
sealed hazardous waste container

Containerize in a labeled, Dispose of decontaminated labware
sealed hazardous waste container and rinsed containers as regular trash.

Contact EHS for disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Combi-2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Combi-2
Micronutrient Fertilizer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577444#combi-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://compo-expert.com/en-UK/products/fetrilon-combi-2
https://www.behnmeyer.com/product-detail/fetrilon-combi-2?id=640550f9023a5939a8c9a35a&marketId=mktag01&productGroupId=grpag10&groupId=83731
https://www.behnmeyer.com/product-detail/fetrilon-combi-2?id=640550f9023a5939a8c9a35a&marketId=mktag01&productGroupId=grpag10&groupId=83731
https://compo-expert.com/products/fetrilon-combi-2
https://compo-expert.com/msds/C1933_Fetrilon%C2%AE%20Combi%202_EN.PDF
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Cbl_b_IN_2.pdf
https://www.benchchem.com/product/b1577444#combi-2-proper-disposal-procedures
https://www.benchchem.com/product/b1577444#combi-2-proper-disposal-procedures
https://www.benchchem.com/product/b1577444#combi-2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1577444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

